Cas no 145987-54-8 (L-Tyrosine, N-acetyl-3,5-dimethoxy-O-methyl-)

• Product Name: L-Tyrosine, N-acetyl-3,5-dimethoxy-O-methyl-
• CAS No: 145987-54-8
• MF: C₁₄H₁₉NO₆
• MW: 297.30376458168
• CID: 3762029
• Update Time: 2026-04-20

L-Tyrosine, N-acetyl-3,5-dimethoxy-O-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, N-acetyl-3,5-dimethoxy-O-methyl-

Additional information on L-Tyrosine, N-acetyl-3,5-dimethoxy-O-methyl-

Professional Introduction to Compound with CAS No. 145987-54-8 and Product Name: L-Tyrosine, N-acetyl-3,5-dimethoxy-O-methyl-

The compound with CAS No. 145987-54-8 and the product name L-Tyrosine, N-acetyl-3,5-dimethoxy-O-methyl- represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in various biochemical pathways and therapeutic interventions.

At the core of this compound's significance lies its molecular structure, which includes an N-acetyl group, a 3,5-dimethoxy moiety, and an O-methyl substitution. These functional groups contribute to its distinct chemical properties and biological activities. The N-acetyl group is known to modulate protein-protein interactions and enzyme kinetics, while the 3,5-dimethoxy and O-methyl groups enhance its solubility and stability in biological systems.

Recent research has highlighted the compound's potential in modulating neurotransmitter pathways. Studies have shown that derivatives of L-Tyrosine can influence the synthesis of key neurotransmitters such as dopamine, norepinephrine, and serotonin. The presence of the N-acetyl-3,5-dimethoxy-O-methyl group in this compound may further enhance its ability to interact with specific enzymes involved in these pathways, potentially leading to novel therapeutic strategies for neurological disorders.

In the context of drug development, this compound has been explored for its potential role in enhancing cognitive function. Preclinical studies have indicated that it may improve memory retention and learning capabilities by modulating acetylcholine release in the brain. The precise mechanism involves the inhibition of acetylcholinesterase, an enzyme responsible for breaking down acetylcholine. By inhibiting this enzyme, the compound increases the levels of acetylcholine available in synaptic clefts, thereby enhancing cognitive processes.

Moreover, the compound has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The N-acetyl-3,5-dimethoxy-O-methyl group is believed to interfere with inflammatory signaling pathways by modulating the activity of key transcription factors such as NF-κB. This interference can lead to a reduction in pro-inflammatory cytokine production, thereby alleviating symptoms associated with inflammatory diseases.

Another area where this compound has been extensively studied is its role in cancer research. Preliminary findings suggest that it can induce apoptosis (programmed cell death) in certain cancer cell lines by disrupting mitochondrial function. The structural features of the compound allow it to interact with mitochondrial proteins, leading to a cascade of events that culminate in cell death. This mechanism offers a novel approach to cancer therapy by targeting cancer cells specifically while minimizing damage to healthy tissues.

The synthesis of L-Tyrosine, N-acetyl-3,5-dimethoxy-O-methyl- involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group chemistry are employed to achieve the desired molecular architecture.

In terms of analytical characterization, various spectroscopic methods are utilized to confirm the structure and purity of the compound. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about atomic connectivity and functional group environments. Mass Spectrometry (MS) is employed to determine molecular weight and fragmentation patterns, while High-Performance Liquid Chromatography (HPLC) ensures high purity levels.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that it exhibits moderate bioavailability upon oral administration due to its moderate solubility in water and lipids. Its metabolic pathways have been extensively studied to understand how it is processed within the body. These insights are crucial for optimizing dosing regimens and minimizing potential side effects.

Future research directions include exploring the compound's potential in combination therapies with other drugs targeting different disease mechanisms. This approach could lead to synergistic effects that enhance therapeutic outcomes significantly. Additionally, investigating its role in personalized medicine by correlating its effects with genetic profiles could open new avenues for tailored treatments.

In conclusion,L-Tyrosine, N-acetyl-3,5-dimethoxy-O-methyl-, identified by CAS No. 145987-54-8, represents a promising candidate for various therapeutic applications. Its unique structural features contribute to its diverse biological activities ranging from cognitive enhancement to anti-inflammatory and anticancer effects. Ongoing research continues to unravel its full potential, paving the way for innovative treatments across multiple medical disciplines.